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Compound of Interest

Compound Name: Calcium azide

Cat. No.: B090806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemistry of calcium
azide, Ca(N₃)₂, a compound of significant interest in the field of energetic materials. This

document details its thermodynamic properties, synthesis, thermal decomposition, and the

experimental protocols for their determination, alongside essential safety information.

Core Thermochemical Data
Calcium azide is a colorless crystalline solid that is highly sensitive to impact and heat,

underscoring the need for careful handling.[1] Its fundamental thermochemical and physical

properties are summarized below.

Table 1: Key Physical and Thermochemical Properties of Calcium Azide
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Property Value Reference(s)

Chemical Formula Ca(N₃)₂ [2][3]

Molar Mass 124.12 g/mol [1][3]

Appearance Colorless crystals [1]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
+14.2 kJ/mol [1]

Melting Point 100 °C (decomposes) [1]

Decomposition Onset

Temperature
~100 - 150 °C [4]

Solubility in Water 38.1 g/100 mL (0 °C) [1]

Solubility in other solvents
Slightly soluble in ethanol;

insoluble in ether and acetone.
[1]

Synthesis of Calcium Azide
The synthesis of calcium azide can be achieved through several methods, primarily involving

the reaction of a calcium salt with a source of the azide ion. Two common laboratory-scale

methods are detailed below.

Metathesis Reaction
A straightforward synthesis involves the metathesis reaction between a soluble calcium salt,

such as calcium chloride (CaCl₂), and sodium azide (NaN₃) in an aqueous solution.

Experimental Workflow: Metathesis Synthesis of Calcium Azide

Dissolve CaCl₂ and NaN₃

in deionized water separately
Mix aqueous solutions

(Precipitation of Ca(N₃)₂ may occur) Filter the precipitate Wash with cold deionized water Dry under vacuum
(e.g., over P₄O₁₀) Store in a cool, dry, dark place

Click to download full resolution via product page

Caption: Workflow for the metathesis synthesis of calcium azide.
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Reaction with Hydrazoic Acid
Calcium azide can also be synthesized by the reaction of calcium hydroxide with hydrazoic

acid (HN₃).[1] This method requires the in-situ generation of the volatile and highly toxic

hydrazoic acid.

Experimental Workflow: Synthesis via Hydrazoic Acid

Generate HN₃ gas
(e.g., from NaN₃ and H₂SO₄)

Bubble HN₃ gas through
a suspension of Ca(OH)₂ in water Cool the solution to precipitate Ca(N₃)₂ Filter and wash the crystals Dry carefully under vacuum

Click to download full resolution via product page

Caption: Workflow for the synthesis of calcium azide using hydrazoic acid.

Thermal Decomposition of Calcium Azide
The thermal decomposition of calcium azide is a critical aspect of its thermochemistry, defining

its behavior as an energetic material. The decomposition process is exothermic and results in

the formation of calcium nitride (Ca₃N₂) and nitrogen gas under controlled conditions.[3][4]

Table 2: Thermal Decomposition Data for Calcium Azide

Parameter Value Reference(s)

Decomposition Onset

Temperature
~100 - 150 °C [4]

Primary Decomposition

Products (200-300 °C)

Calcium nitride (Ca₃N₂) +

Nitrogen (N₂)
[3]

Secondary Decomposition

Products (300-400 °C)

Calcium oxide (CaO) + N₂ +

other byproducts
[3]

Activation Energy (Ea) 75 - 88 kJ/mol [4]

Logical Relationship: Thermal Decomposition Pathway
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Ca(N₃)₂ (s)

Heat (200-300 °C)

Ca₃N₂ (s) + 3N₂ (g)

Heat (300-400 °C)

CaO (s) + N₂ (g) + byproducts

Click to download full resolution via product page

Caption: Thermal decomposition pathway of calcium azide.

Experimental Protocols
Detailed experimental procedures are crucial for the safe and accurate determination of the

thermochemical properties of calcium azide.

Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA)
DSC and TGA are essential techniques for studying the thermal stability and decomposition

kinetics of energetic materials.[4]

Protocol for DSC-TGA Analysis of Calcium Azide:
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Sample Preparation: A small sample of finely ground calcium azide (typically 1-5 mg) is

weighed accurately into an aluminum or gold sample pan. The use of a gold pan is

recommended to avoid potential reactions with the aluminum pan at higher temperatures.

Instrumentation: A simultaneous DSC-TGA instrument is used.

Experimental Conditions:

Heating Rate: A controlled heating rate, typically in the range of 5-20 °C/min, is applied.

Temperature Range: The sample is heated from ambient temperature to a final

temperature above the complete decomposition of the material (e.g., 400 °C).

Atmosphere: The experiment is conducted under an inert atmosphere, such as nitrogen or

argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidation of the sample or its

decomposition products.

Data Analysis:

The TGA curve provides information on the mass loss as a function of temperature,

allowing for the identification of decomposition steps.

The DSC curve shows the heat flow to or from the sample, indicating whether the

decomposition is exothermic or endothermic and allowing for the determination of the

enthalpy of decomposition.

Kinetic parameters, such as the activation energy, can be calculated from the data

obtained at different heating rates using methods like the Kissinger method.

Bomb Calorimetry
Bomb calorimetry is used to determine the enthalpy of combustion or decomposition of a

substance. For an explosive material like calcium azide, this would be a measurement of the

heat of decomposition.

Protocol for Bomb Calorimetry of Calcium Azide:
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Sample Preparation: A precisely weighed pellet of calcium azide (typically 0.5-1.0 g) is

placed in the sample cup of the bomb calorimeter. A known length of ignition wire is placed in

contact with the sample.

Assembly and Pressurization: The bomb is sealed and pressurized with an inert gas, such as

argon, to a pressure of approximately 20-30 atm. Oxygen is not used as the decomposition

of the azide provides its own oxidant.

Calorimeter Setup: The bomb is placed in a dewar filled with a known mass of water. The

temperature of the water is monitored with a high-precision thermometer.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the ignition wire. The temperature of the water is recorded at regular intervals before, during,

and after the decomposition until a stable final temperature is reached.

Data Analysis: The heat capacity of the calorimeter is determined by calibrating with a

standard substance of known heat of combustion, such as benzoic acid. The heat of

decomposition of calcium azide is then calculated from the temperature rise of the water

and the heat capacity of the calorimeter, correcting for the heat of ignition from the wire.

Safety Precautions
Calcium azide is a sensitive and potentially explosive material.[1] Strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a face shield, a lab coat, and heavy-duty gloves when handling calcium azide.[2]

Handling: Handle with extreme care. Avoid friction, impact, and electrostatic discharge.[5][6]

Use non-metallic spatulas (e.g., ceramic or plastic) for transferring the solid.

Storage: Store in a cool, dry, and dark place, away from heat, sparks, and open flames.[7]

Keep it in a tightly sealed, non-metallic container.

Incompatible Materials: Avoid contact with heavy metals, acids, and oxidizing agents.[7]

Contact with acids can liberate highly toxic and explosive hydrazoic acid.
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Waste Disposal: Dispose of calcium azide and any contaminated materials as hazardous

waste according to institutional and regulatory guidelines.[5] Never pour azide solutions

down the drain, as they can react with lead or copper plumbing to form highly explosive

metal azides.[7]

This guide provides a foundational understanding of the thermochemistry of calcium azide.

Researchers should always consult primary literature and safety data sheets for the most

detailed and up-to-date information before conducting any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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